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Compound of Interest

Compound Name: 3,5-Diethynylpyridine

Cat. No.: B1337693

This guide provides an in-depth analysis of the Carbon-13 Nuclear Magnetic Resonance (13C

NMR) data for 3,5-diethynylpyridine, a key heterocyclic building block in medicinal chemistry

and materials science. This document is intended for researchers, scientists, and professionals
in drug development who utilize NMR spectroscopy for structural elucidation.

Molecular Structure and Symmetry

3,5-diethynylpyridine possesses a pyridine ring substituted with two ethynyl groups at the 3
and 5 positions. The molecule exhibits C2v symmetry, which dictates the number of unique
carbon environments. Due to this symmetry, the carbon atoms at positions 2 and 6 are
chemically equivalent, as are the carbons at positions 3 and 5. Similarly, the two ethynyl groups
are identical, with their respective sp-hybridized carbons also being equivalent. This results in a
simplified 13C NMR spectrum with fewer signals than the total number of carbon atoms.
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 To cite this document: BenchChem. [Interpreting the 13C NMR Spectrum of 3,5-
diethynylpyridine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337693#interpreting-13c-nmr-data-of-3-5-
diethynylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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